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Compound of Interest

Compound Name: Etravirine

Cat. No.: B1671769

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of etravirine in pediatric
HIV research, including its mechanism of action, pharmacokinetic properties, clinical efficacy,
and safety profile. Detailed experimental protocol outlines for key assays are also provided to
guide researchers in their study design and execution.

Introduction to Etravirine

Etravirine is a second-generation non-nucleoside reverse transcriptase inhibitor (NNRTI) used
in the treatment of HIV-1 infection.[1][2] Its flexible chemical structure allows it to bind to the
HIV-1 reverse transcriptase enzyme even in the presence of mutations that confer resistance to
first-generation NNRTIs.[1][2][3] This makes it a valuable agent for treatment-experienced
pediatric patients who have developed resistance to other antiretroviral drugs.[4][5] Etravirine
is approved by the U.S. Food and Drug Administration (FDA) for use in treatment-experienced
children and adolescents aged 2 to less than 18 years and weighing at least 10 kg.[6]

Mechanism of Action

Etravirine non-competitively binds to a hydrophobic pocket near the active site of HIV-1
reverse transcriptase.[3] This binding induces a conformational change in the enzyme,
distorting its structure and inhibiting its DNA polymerase activity, thereby preventing the
conversion of viral RNA into DNA.[3]
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Caption: Etravirine's mechanism of action on HIV-1 reverse transcriptase.

Development of Resistance

Resistance to etravirine typically requires the accumulation of multiple NNRTI resistance-
associated mutations (RAMs).[7] The most frequent emerging RAMSs in pediatric patients
experiencing virological failure on etravirine-containing regimens include Y181C, V90I, L100l,
and E138A.[7]
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Caption: Pathway to the development of etravirine resistance.
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BENCHE

Data Presentation
Pharmacokinetic Parameters of Etravirine in Pediatric

Populations

. Mean .
) Dosing Mean Cmin
Population . n AUCO0-12h Reference
Regimen (ng/mL)
(ng-hrimL)
Children (6to 5.2 mg/kg
, _ 41 5,684 377 [6]
<12 years) twice daily
Adolescents
5.2 mg/kg
(12 to <18 _ _ 60 4,895 325 [6]
twice daily
years)
Children (2 to ] 3,823
Weight-band )
<6 years) - 15 (geometric Not Reported  [8]
based
Cohort | mean)
Children (1 to ] 3,328
Weight-band )
<2 years) - 6 (geometric Not Reported  [8]
based
Cohort Il mean)
200 mg twice
Adults _ 575 5,506 393 [6]
daily

Efficacy of Etravirine in Treatment-Experienced Pediatric
Patients
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. Week 24 Week 48
Age Primary Referenc
Study N . Respons Respons
Group Endpoint e
e
HIV-1 RNA
6 to <18
PIANO 101 <50 52% 56% [6]
years _
copies/mL
HIV-1 RNA
PIANO 6to <12 Not
_ 41 <50 68% [6]
(Children) years ) Reported
copies/mL
PIANO HIV-1 RNA
12 to <18 Not
(Adolescen 60 <50 48% [6]
years ) Reported
ts) copies/mL
IMPAACT HIV-1 RNA
210 <6 Not
P1090 16 <400 75% [8]
years ] Reported
(Cohort 1) copies/mL
HIV-1 RNA
IMPAACT <400
1to <2 ) Not
P1090 6 copies/mL 33.3% [8]
years Reported
(Cohort I1) or =22 log10
reduction
) ) 78% (at a
Retrospecti  Children & HIV-1 RNA _
) Not median of
ve Spanish  Adolescent 23 <50 [6]
) Reported 48.4
Cohort S copies/mL
weeks)
HIV-1 RNA
Pooled Not 69% (at 12
) <18 years 124 <50 [6]
Analysis ] Reported months)
copies/mL

Recommended Pediatric Dosing of Etravirine
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Body Weight Twice-Daily Dose
10 kg to <20 kg 100 mg
20 kg to <25 kg 125 mg
25 kg to <30 kg 150 mg
>30 kg 200 mg

Source:[6][9][10]

Experimental Protocols
Protocol Outline: HIV-1 Viral Load Quantification

Principle: This protocol outline describes the quantification of HIV-1 RNA in pediatric plasma
samples using a real-time reverse transcription-polymerase chain reaction (RT-PCR) assay,
such as the Roche cobas® HIV-1 Quantitative Assay.

Materials:

Blood collection tubes with EDTA anticoagulant
o Refrigerated centrifuge
o Pipettes and sterile, nuclease-free tips

o Automated nucleic acid extraction and purification system (e.g., cobas® 5800/6800/8800
Systems)

e Roche cobas® HIV-1 Quantitative Assay kit
e Real-time PCR instrument

Procedure Outline:

o Sample Collection and Processing:

o Collect whole blood in EDTA tubes.
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o Centrifuge to separate plasma within 24 hours of collection.

o Store plasma at 2-8°C for up to 5 days or freeze at -70°C for long-term storage.

¢ Nucleic Acid Extraction:

o Perform automated extraction and purification of HIV-1 RNA from plasma samples
according to the manufacturer's instructions for the specific automated system.

e Real-Time RT-PCR:

o Prepare the master mix containing enzymes, primers, and probes as provided in the assay
kit.

o Amplify the extracted RNA using the real-time PCR instrument. The assay typically targets
conserved regions of the HIV-1 genome.

o Data Analysis:

o The instrument's software automatically calculates the viral load in copies/mL by
comparing the sample's amplification signal to a standard curve.

Protocol Outline: Pharmacokinetic Analysis of Etravirine
by LC-MS/MS

Principle: This protocol outline describes the quantification of etravirine concentrations in
pediatric plasma samples using liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

Materials:
 Liquid chromatography system coupled with a tandem mass spectrometer
¢ C18 analytical column

» Etravirine analytical standard and a suitable internal standard (e.g., a stable isotope-labeled
etravirine)
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o Acetonitrile, methanol, formic acid, and ammonium acetate (LC-MS grade)

e Microcentrifuge tubes

o Vortex mixer and centrifuge

Procedure Outline;

e Sample Preparation (Protein Precipitation):

o

To a plasma sample, add an internal standard solution.

[¢]

Add a protein precipitation agent (e.g., acetonitrile or methanol).

[¢]

Vortex vigorously to mix and precipitate plasma proteins.

[e]

Centrifuge to pellet the precipitated proteins.

o

Transfer the supernatant to a clean tube for analysis.
e LC-MS/MS Analysis:
o Inject the prepared sample onto the LC-MS/MS system.

o Separate etravirine and the internal standard from other plasma components using a C18
column with a mobile phase gradient (e.g., a mixture of acetonitrile and water with formic
acid or ammonium acetate).

o Detect and quantify etravirine and the internal standard using the mass spectrometer in
multiple reaction monitoring (MRM) mode.

o Data Analysis:
o Construct a calibration curve using known concentrations of etravirine.

o Determine the concentration of etravirine in the pediatric plasma samples by comparing
the peak area ratio of the analyte to the internal standard against the calibration curve.
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Protocol Outline: HIV-1 Genotypic Resistance Testing

Principle: This protocol outline describes the identification of resistance-associated mutations in
the HIV-1 reverse transcriptase gene from pediatric plasma samples using Sanger sequencing.

Materials:

Plasma samples with a viral load of >500-1000 copies/mL

¢ Viral RNA extraction kit

o Reverse transcriptase and DNA polymerase for RT-PCR

o Primers specific for the HIV-1 reverse transcriptase gene

e PCR purification kit

e Sanger sequencing reagents and capillary electrophoresis instrument

e Sequence analysis software and a genotypic resistance interpretation database (e.g.,
Stanford University HIV Drug Resistance Database)

Procedure Outline:

RNA Extraction:

o Extract viral RNA from plasma samples using a commercial kit.

RT-PCR Amplification:

o Perform a one-step or two-step RT-PCR to reverse transcribe the viral RNA and amplify
the reverse transcriptase gene.

PCR Product Purification:

o Purify the amplified DNA to remove unincorporated primers and nucleotides.

Sanger Sequencing:
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o Perform cycle sequencing reactions using fluorescently labeled dideoxynucleotides.

o Separate the sequencing fragments by size using capillary electrophoresis.

e Sequence Analysis and Interpretation:

o Assemble the sequence data and compare it to a wild-type HIV-1 reference sequence to
identify mutations.

o Use a genotypic resistance interpretation algorithm to determine the impact of the
identified mutations on etravirine susceptibility.

Clinical Trial Workflows
PIANO Study Workflow
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Caption: Workflow of the PIANO clinical trial.
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Caption: Workflow of the IMPAACT P1090 clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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